Cas no 2377608-44-9 (3-(Benzyloxy)-5-(methoxycarbonyl)phenylboronic acid)

• Product Name: 3-(Benzyloxy)-5-(methoxycarbonyl)phenylboronic acid
• CAS No: 2377608-44-9
• MF: C₁₅H₁₅BO₅
• MW: 286.087604761124
• CID: 5071010
• Update Time: 2023-08-25

3-(Benzyloxy)-5-(methoxycarbonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Benzyloxy)-5-(methoxycarbonyl)phenylboronic acid
• (3-methoxycarbonyl-5-phenylmethoxyphenyl)boronic acid

• Inchi： 1S/C15H15BO5/c1-20-15(17)12-7-13(16(18)19)9-14(8-12)21-10-11-5-3-2-4-6-11/h2-9,18-19H,10H2,1H3
• InChI Key： KTUCVFRAZQCPNK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC(B(O)O)=CC(C(=O)OC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 330
• Topological Polar Surface Area: 76